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Compound of Interest

Compound Name: Casein Kinase II Inhibitor IV

Cat. No.: B3057917 Get Quote

For Immediate Reference: Treat Casein Kinase II Inhibitor IV as a hazardous chemical waste.

Do not dispose of it down the drain or in regular trash. All disposal procedures must comply

with local, state, and federal regulations. Personnel handling the waste must wear appropriate

Personal Protective Equipment (PPE).

This guide provides essential safety and logistical information for the proper disposal of Casein
Kinase II Inhibitor IV (CAS No. 863598-09-8). The procedures outlined are designed to

ensure the safety of laboratory personnel and to maintain compliance with environmental

regulations. This information is critical for researchers, scientists, and drug development

professionals who handle this compound.

Hazard Profile and Safety Summary
Casein Kinase II (CK2) Inhibitor IV is a potent, ATP-competitive inhibitor used in research.

According to its Safety Data Sheet (SDS), it presents several hazards that directly inform

disposal requirements.[1][2]
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Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.

Data sourced from MedChemExpress Safety Data Sheet.[1][2]

Due to these hazards, meticulous care must be taken during the handling and disposal

process. Always wear appropriate PPE, including safety goggles with side-shields, protective

gloves, and a lab coat.[1] All handling of the solid compound or concentrated solutions should

occur in a well-ventilated area or a chemical fume hood.[1]

Step-by-Step Disposal Protocol
The guiding principle for the disposal of Casein Kinase II Inhibitor IV is to manage it as a

regulated hazardous waste from the point of generation to its final disposal by a licensed

facility.

Step 1: Waste Identification and Segregation
Designate as Hazardous Waste: Any unused or expired solid Casein Kinase II Inhibitor IV,

solutions containing the inhibitor, and materials contaminated with it are considered

hazardous waste.

Segregate Waste Streams:

Solid Waste: Collect unused or expired powder, along with any grossly contaminated items

like weigh boats or filter paper, in a designated solid chemical waste container.

Liquid Waste: Collect solutions containing the inhibitor in a separate, compatible liquid

chemical waste container. Do not mix with other incompatible waste streams. For

example, avoid mixing with strong oxidizing agents.
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Contaminated Labware: Disposable items such as pipette tips, and microfuge tubes that

have come into contact with the inhibitor should be collected in a designated container for

chemically contaminated solid waste.

Step 2: Waste Accumulation and Storage
Use Appropriate Containers: Waste containers must be in good condition, compatible with

the chemical, and have a secure, leak-proof screw-top cap. It is often best to use the original

container for any remaining solid product.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Casein Kinase II Inhibitor IV"), and a description of the contents

(e.g., "Solid," "Aqueous solution with DMSO"). The date of waste generation (when the first

drop of waste enters the container) must also be recorded.

Satellite Accumulation Area (SAA): Store waste containers in a designated SAA, which must

be at or near the point of generation and under the control of laboratory personnel. The SAA

should be a secondary containment bin to prevent the spread of material in case of a leak.

Keep Containers Closed: Waste containers must remain sealed at all times, except when

adding waste.

Step 3: Disposal of Empty Containers
Casein Kinase II Inhibitor IV is classified as "Acute Toxicity, Oral (Category 4)" but is not

found on the EPA's P-list of acutely hazardous wastes. This distinction is important for the

disposal of empty containers.

Thoroughly Empty: Ensure the container is as empty as possible, with all powder poured or

scraped out.

Triple Rinse: Rinse the empty container three times with a suitable solvent (such as water or

another solvent in which the inhibitor is soluble).

Collect Rinsate: The rinsate from these washes is considered hazardous waste and must be

collected in the appropriate liquid hazardous waste container.
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Deface Label: After triple rinsing, completely deface or remove the original manufacturer's

label.

Final Disposal: The triple-rinsed, defaced container can typically be disposed of as regular

laboratory glass or plastic waste. However, confirm this with your institution's Environmental

Health and Safety (EH&S) department.

Step 4: Arranging for Final Disposal
Contact EH&S: When your waste container is full or has been in the SAA for the maximum

allowed time (often six to twelve months, depending on institutional and local rules), contact

your institution's EH&S department or hazardous waste management provider to schedule a

pickup.

Documentation: Complete any required waste pickup forms or online requests accurately,

providing all necessary information about the waste stream.

Experimental Protocols Referenced
This disposal guidance is based on standard laboratory safety protocols and regulatory

requirements for handling hazardous chemical waste. Key referenced procedures include:

Hazardous Waste Determination: The process of identifying whether a waste material meets

the criteria of a hazardous waste as defined by the Environmental Protection Agency (EPA)

under the Resource Conservation and Recovery Act (RCRA).

Satellite Accumulation: The practice of accumulating hazardous waste in a designated area

at or near the point of generation, as permitted under 40 CFR 262.15. This allows for the

safe collection of small amounts of waste in a laboratory setting before it is moved to a

central storage area.

Container Triple Rinsing: A standard procedure for decontaminating empty containers that

held non-P-listed hazardous chemicals, ensuring that residual amounts are managed as

hazardous waste and the container can be safely disposed of as non-hazardous material.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of Casein Kinase II Inhibitor IV and associated waste.

Waste Generation Point

Empty Container Path Chemical Waste Path
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Triple rinse container with
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hazardous liquid waste.
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non-hazardous lab waste.
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Hazardous Waste container.

Store in designated Satellite
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Arrange for pickup by
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Caption: Disposal workflow for Casein Kinase II Inhibitor IV.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3057917?utm_src=pdf-body
https://www.benchchem.com/product/b3057917?utm_src=pdf-body-img
https://www.benchchem.com/product/b3057917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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